Cas no 141085-40-7 (1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide)

• Product Name: 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide
• CAS No: 141085-40-7
• MF: C₇H₁₅IN₂
• MW: 254.111873865128
• CID: 1302897
• PubChem ID: 71343489
• Update Time: 2025-06-13

1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide
• 1-ethyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium,iodide
• 1-ethyl-2,3-dimethylimidazolium iodide
• 141085-40-7
• DTXSID40770073
• 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide;1-ethyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium,iodide;1-ethyl-2,3-dimethylimidazolium iodide
• 1,2-dimethyl-3-ethylimidazolium iodium
• 1-Ethyl-2,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium iodide
• 1-ethyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium;iodide

• Inchi： 1S/C7H14N2.HI/c1-4-9-6-5-8(3)7(9)2;/h5-7H,4H2,1-3H3;1H
• InChI Key： ZCVLMQINUCAHNR-UHFFFAOYSA-N
• SMILES： [I-].[NH+]1(C=CN(C)C1C)CC

Computed Properties

• Exact Mass: 238.9102
• Monoisotopic Mass: 254.02800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines

Additional information on 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide

Comprehensive Overview of 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide (CAS No. 141085-40-7)

The compound 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide (CAS No. 141085-40-7) is a quaternary imidazolium salt with significant applications in organic synthesis, catalysis, and material science. Its unique ionic structure makes it a versatile intermediate in the development of ionic liquids, which are widely studied for their green chemistry potential. Researchers and industries are increasingly interested in this compound due to its role in sustainable chemical processes and advanced material design.

One of the most searched topics related to 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide is its use in electrolytes for energy storage. With the growing demand for lithium-ion batteries and supercapacitors, this compound has gained attention for its potential to enhance ionic conductivity and thermal stability. Its low volatility and high thermal stability align with the current focus on safety and efficiency in energy storage technologies.

Another trending application of CAS No. 141085-40-7 is in the field of pharmaceutical intermediates. The imidazolium core is a key structural motif in many bioactive molecules, and derivatives like this compound are explored for their potential in drug delivery systems and antimicrobial agents. Users often search for its synthesis methods and purification techniques, reflecting the need for high-purity compounds in medical research.

From an environmental perspective, 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide is part of the broader discussion on green solvents. Its role in replacing traditional volatile organic compounds (VOCs) in industrial processes is a hot topic, especially among researchers focusing on eco-friendly alternatives. The compound's recyclability and biodegradability potential are frequently queried in academic and industrial forums.

In material science, this imidazolium salt is investigated for its use in polymeric membranes and coatings. Its ability to modify surface properties and enhance durability makes it valuable for applications in corrosion inhibition and nanotechnology. Searches often include terms like "imidazolium-based polymers" and "functional materials," highlighting its interdisciplinary relevance.

Analytical characterization of CAS No. 141085-40-7 is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to confirm its structure and purity. Users frequently seek spectral data and reference standards, underscoring the importance of reliable analytical methods in quality control.

In summary, 1H-Imidazolium, 1-ethyl-2,3-dimethyl-, iodide (CAS No. 141085-40-7) is a multifaceted compound with applications spanning energy storage, pharmaceuticals, green chemistry, and advanced materials. Its growing prominence in research and industry aligns with global trends toward sustainability and innovation, making it a compound of enduring scientific and commercial value.